Cas no 383127-29-5 (2-(3-Chlorobenzyl)pyrrolidine)

• Product Name: 2-(3-Chlorobenzyl)pyrrolidine
• CAS No: 383127-29-5
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD02663447
• CID: 3055925
• PubChem ID: 4269581
• Update Time: 2025-08-01

2-(3-Chlorobenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorobenzyl)pyrrolidine
• QUAHLSVNDCUURH-UHFFFAOYSA-N
• SCHEMBL3160680
• 383127-29-5
• CS-0269118
• 2-[(3-chlorophenyl)methyl]pyrrolidine
• EN300-1985962
• BBL020619
• Oprea1_560629
• AKOS001476213
• VS-07106
• DB-013801
• racemic 2-(3-chlorobenzyl)pyrrolidine
• STK893309

• MDL： MFCD02663447
• Inchi： 1S/C11H14ClN/c12-10-4-1-3-9(7-10)8-11-5-2-6-13-11/h1,3-4,7,11,13H,2,5-6,8H2
• InChI Key： QUAHLSVNDCUURH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1CCCN1

Computed Properties

• Exact Mass: 195.0814771Da
• Monoisotopic Mass: 195.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-Chlorobenzyl)pyrrolidine

Introduction to 2-(3-Chlorobenzyl)pyrrolidine (CAS No. 383127-29-5)

The compound 2-(3-Chlorobenzyl)pyrrolidine, identified by the CAS registry number CAS No. 383127-29-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of 2-(3-Chlorobenzyl)pyrrolidine consists of a pyrrolidine ring (a five-membered nitrogen-containing ring) substituted with a chlorobenzyl group at the second position, introducing unique electronic and steric properties that make it an interesting subject for research.

Recent studies have highlighted the importance of pyrrolidine derivatives in various therapeutic areas, including anti-inflammatory, antifungal, and anticancer activities. For instance, researchers have explored the potential of 2-(3-Chlorobenzyl)pyrrolidine as a lead compound for developing novel anti-inflammatory agents. The chlorobenzyl substituent plays a crucial role in modulating the compound's bioactivity, making it a promising candidate for further exploration in drug development.

In terms of synthesis, the preparation of 2-(3-Chlorobenzyl)pyrrolidine typically involves nucleophilic substitution or coupling reactions. These methods allow for precise control over the substitution pattern on the pyrrolidine ring, enabling researchers to tailor the molecule's properties for specific applications. The use of advanced catalytic systems has further enhanced the efficiency and selectivity of these reactions, contributing to the scalability of the synthesis process.

The application of 2-(3-Chlorobenzyl)pyrrolidine extends beyond pharmacology into materials science, where it has been investigated as a building block for constructing functional polymers and hybrid materials. Its ability to form stable bonds with other functional groups makes it a versatile component in designing materials with tailored mechanical and electronic properties.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 2-(3-Chlorobenzyl)pyrrolidine. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These findings have paved the way for more efficient computational screening methods to identify potential applications of this compound.

In conclusion, 2-(3-Chlorobenzyl)pyrrolidine, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its potential applications span across drug discovery, materials science, and beyond, making it a valuable compound for future innovations in chemistry.